4-Cyanoamino-2-methylthiopyrimidine

• CAS RN: 85174-25-0
• Molecular Formula: C6H6N4S
• Molecular Weight: 166.21 g/mol
• IUPAC Name: (2-methylsulfanylpyrimidin-4-yl)cyanamide
• InChI: InChI=1S/C6H6N4S/c1-11-6-8-3-2-5(10-6)9-4-7/h2-3H,1H3,(H,8,9,10)
• InChI Key: MGQWLNPLPRUBRA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)NC#N

Description

4-Cyanoamino-2-methylthiopyrimidine is a useful research compound. Its molecular formula is C6H6N4S and its molecular weight is 166.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyanamide (1.05 g.) was added to potassium t-butoxide (2.8 g.) in DMF (10 ml.) with stirring to produce a fine suspension of potassium cyanamide. To this was added 4-chloro-2-methylthiopyrimidine (4 g.) and the mixture stirred at ambient temperature for 17 hours. The DMF was evaporated in vacuo and the residue suspended in water (20 ml.), the pH adjusted to 11 with dilute aqueous sodium hydroxide and the mixture extracted with EtOAc (2×10 ml.). The aqueous layer was separated, acidified to pH 3 with dilute hydrochloric acid and the precipitate collected, washed with water and dried to give 4-cyanoamino-2-methylthiopyrimidine, m.p. 189-191 (decomp.).